Cas no 1804365-65-8 (Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804365-65-8
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4832596
• Update Time: 2025-08-05

Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)5-3-14-7(18-9(11,12)13)6(15)4(5)2-10/h3,15H,2H2,1H3
• InChI Key： NWKLLWXBUWWTDN-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=NC=C1C(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804365-65-8)

The compound Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804365-65-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring system, which is substituted with a methyl group at position 5, a fluoromethyl group at position 4, a hydroxyl group at position 3, and a trifluoromethoxy group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its exploration in diverse scientific domains. For instance, researchers have employed this compound as a key intermediate in the development of novel pharmaceutical agents targeting specific biological pathways.

In the realm of pharmacology, Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate has shown promising potential as a lead compound for drug discovery. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied using computational modeling and in vitro assays. Recent studies have highlighted its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of cyclooxygenase enzymes without significant cytotoxicity.

Beyond pharmacology, this compound has also found applications in materials science, particularly in the development of advanced materials for optoelectronic devices. The pyridine ring system, coupled with its fluorinated substituents, exhibits unique electronic properties that make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends used for such applications.

The synthesis of Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that begins with the preparation of the pyridine core followed by successive substitution reactions to introduce the desired functional groups. The use of palladium-catalyzed coupling reactions has been pivotal in achieving high yields and maintaining structural integrity throughout the synthesis process.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for chemical safety. However, further research is required to fully understand its long-term impact on ecosystems.

In summary, Methyl 4-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804365-65-8) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in its application and synthesis, positions it as a key player in future innovations within organic chemistry and related fields.